Cas no 86163-93-1 (2-(Chloromethoxy)octane)
2-(Chloromethoxy)octane structure
Product Name:2-(Chloromethoxy)octane
CAS No:86163-93-1
MF:C9H19ClO
MW:178.699562311172
CID:2809133
PubChem ID:13703717
Update Time:2025-04-21
2-(Chloromethoxy)octane Chemical and Physical Properties
Names and Identifiers
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- 86163-93-1
- DTXSID20547149
- 2-(CHLOROMETHOXY)OCTANE
- AKOS017532207
- 2-(Chloromethoxy)octane
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- Inchi： 1S/C9H19ClO/c1-3-4-5-6-7-9(2)11-8-10/h9H,3-8H2,1-2H3
- InChI Key： HJAGDOXTKSPQOX-UHFFFAOYSA-N
- SMILES： ClCOC(C)CCCCCC
Computed Properties
- Exact Mass: 178.1124429Da
- Monoisotopic Mass: 178.1124429Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 76
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
2-(Chloromethoxy)octane Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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